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Compound of Interest

Metronidazole acetic acid
Compound Name:

(Standard)
CAS No.: 1010-93-1
Cat. No.: B109819

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Metronidazole Acetic Acid reference
standard, a critical component in the pharmaceutical industry for ensuring the quality and
safety of metronidazole drug products. This document outlines the characteristics of the
reference standard, analytical methodologies for its use, and its relevance in the context of
metronidazole's metabolic pathways.

Introduction to Metronidazole and its Acetic Acid
Metabolite

Metronidazole is a widely used nitroimidazole antibiotic and antiprotozoal agent effective
against anaerobic bacteria and certain parasites.[1] Its mechanism of action involves the
inhibition of nucleic acid synthesis in microbial cells.[1] During its metabolism in the human
body, metronidazole is converted into several metabolites, including an active hydroxy
metabolite and an inactive carboxylic acid derivative, Metronidazole Acetic Acid (2-(2-methyl-5-
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nitro-1H-imidazol-1-yl)acetic acid).[1] This acetic acid metabolite is a key impurity that must be
monitored and controlled in metronidazole formulations to ensure product safety and efficacy.

Metronidazole Acetic Acid Reference Standard:
Supplier Information

A reliable source of high-purity reference standards is essential for accurate analytical testing.
Several reputable suppliers offer Metronidazole Acetic Acid reference standards, often referred
to as Metronidazole Impurity G or Metronidazole EP Impurity G.

Table 1. Prominent Suppliers of Metronidazole Acetic Acid Reference Standard
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. Additional
Supplier Product Name CAS Number .
Information
Metronidazole Certified Reference
Impurity G Material produced in
Sigma-Aldrich Pharmaceutical 1010-93-1 accordance with ISO
Secondary Standard, 17034 and ISO/IEC
CRM 17025.
European
Metronidazole Pharmacopoeia (Ph.
LGC Standards ) ) 696-23-1
impurity A CRS Eur.) reference
standard.

Simson Pharma Metronidazole EP Accompanied by a
o . 1010-93-1 N _
Limited Impurity G Certificate of Analysis.

) Provides Certificate of
Metronidazole EP o
Clearsynth ] 1010-93-1 Analysis with product.
Impurity G
[2]
_ _ Intended for research
Metronidazole acetic )
MedChemExpress _ 1010-93-1 and analytical
acid (Standard) o
applications.[3]
Supplied with a
comprehensive
GLP Pharma Metronidazole EP Certificate of Analysis
_ 1010-93-1 . _
Standards Impurity G including 1H-NMR,

MASS, HPLC, and IR
data.[4]

Quantitative Data and Certificate of Analysis

The Certificate of Analysis (CoA) for a reference standard provides critical quantitative data

regarding its purity and characterization. Below is a table summarizing typical data found on a

CoA for Metronidazole Acetic Acid.
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Table 2: Example Certificate of Analysis Data for Metronidazole Acetic Acid Reference
Standard

Test Specification Result

Appearance White to off-white solid Conforms
Solubility Soluble in DMSO Conforms
Identity (*H-NMR) Conforms to structure Conforms

) Conforms to molecular weight
Identity (Mass Spec) Conforms
(185.14 g/mol)

Purity (HPLC) > 98.0% 99.88%

Water Content (Karl Fischer) <0.5% 0.12%

. Meets USP <467>
Residual Solvents ) Conforms
requirements

Experimental Protocols

Accurate and reproducible analytical methods are paramount for the quantification of
Metronidazole Acetic Acid in drug substances and products.

High-Performance Liquid Chromatography (HPLC)
Method for Impurity Profiling

This protocol outlines a typical reversed-phase HPLC method for the separation and
guantification of Metronidazole and its related impurities, including Metronidazole Acetic Acid.

Objective: To determine the purity of a Metronidazole drug substance and quantify the levels of
Metronidazole Acetic Acid and other impurities.

Materials:
o Metronidazole Reference Standard

o Metronidazole Acetic Acid Reference Standard
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o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Potassium dihydrogen phosphate

e Orthophosphoric acid

o Water (HPLC grade)

¢ Metronidazole drug substance (sample)

Instrumentation:

e HPLC system with a UV detector

e C18 analytical column (e.g., 250 mm x 4.6 mm, 5 pum patrticle size)

Procedure:

o Mobile Phase Preparation: Prepare a solution of 0.05 M potassium dihydrogen phosphate in
water. Adjust the pH to 3.0 with orthophosphoric acid. The mobile phase can be a gradient or
isocratic mixture of this buffer and a suitable organic solvent like acetonitrile or methanol. A
common mobile phase composition is a mixture of the phosphate buffer and acetonitrile
(e.g., 85:15 v/v).

o Standard Solution Preparation:

o Accurately weigh and dissolve an appropriate amount of Metronidazole Reference
Standard in the mobile phase to obtain a known concentration (e.g., 100 pg/mL).

o Accurately weigh and dissolve an appropriate amount of Metronidazole Acetic Acid
Reference Standard in the mobile phase to obtain a known concentration (e.g., 10 pg/mL).

o Sample Solution Preparation: Accurately weigh and dissolve the Metronidazole drug
substance in the mobile phase to obtain a concentration of approximately 1 mg/mL.

o Chromatographic Conditions:
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[e]

Column: C18, 250 mm x 4.6 mm, 5 um

Flow Rate: 1.0 mL/min

(¢]

[¢]

Injection Volume: 20 pL

[¢]

Detector Wavelength: 315 nm

[e]

Column Temperature: 30 °C

e Analysis: Inject the standard and sample solutions into the HPLC system and record the
chromatograms.

o Calculations: Identify the peaks corresponding to Metronidazole and Metronidazole Acetic
Acid based on their retention times compared to the standards. Calculate the amount of
Metronidazole Acetic Acid in the sample using the peak area response and the concentration
of the standard.

Forced Degradation Study Protocol

Forced degradation studies are essential to demonstrate the stability-indicating nature of an
analytical method and to identify potential degradation products.

Objective: To investigate the degradation of Metronidazole under various stress conditions and
identify the formation of Metronidazole Acetic Acid and other degradants.

Procedure:

Acid Hydrolysis: Dissolve Metronidazole in 0.1 N HCI and heat at 80°C for 2 hours.

Base Hydrolysis: Dissolve Metronidazole in 0.1 N NaOH and heat at 80°C for 2 hours.

Oxidative Degradation: Dissolve Metronidazole in 3% hydrogen peroxide and keep at room
temperature for 24 hours.

Thermal Degradation: Expose solid Metronidazole to dry heat at 105°C for 24 hours.
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+ Photolytic Degradation: Expose a solution of Metronidazole to UV light (254 nm) for 24
hours.

* Analysis: Analyze the stressed samples using the HPLC method described in section 4.1.
Compare the chromatograms of the stressed samples to that of an unstressed sample to
identify and quantify the degradation products.

Visualizations

The following diagrams illustrate the metabolic pathway of Metronidazole and a typical
experimental workflow for the analysis of a Metronidazole Acetic Acid reference standard.

Oxidation (CYP450) Hydroxy Metronidazole
(Active Metabolite)
Metronidazole Oxidation Metronidazole Acetic Acid
(Inactive Metabolite)
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Caption: Metabolic pathway of Metronidazole.
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Caption: Experimental workflow for HPLC analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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